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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride

CAS No.: 230312-97-7

Cat. No.: B15350007

Get Quote

Executive Summary & Strategic Analysis
4-Nitropyridine-2-carbonyl chloride (also known as 4-nitropicolinoyl chloride) is a critical

electrophilic scaffold in medicinal chemistry, widely utilized for synthesizing amide-based

kinase inhibitors and radiopharmaceuticals.

The synthesis presents a classic regioselectivity challenge.[1] Direct nitration of picolinic acid is

kinetically unfavorable and yields poor regiocontrol due to the electron-deficient pyridine ring.

The authoritative solution employs an N-oxide activation strategy.[2] Oxidation of the pyridine

nitrogen creates a dipole that activates the C4 position toward electrophilic aromatic

substitution (SEAr), overriding the deactivating effect of the carboxyl group.

Core Synthetic Pathway[2]
N-Oxidation: Activation of the pyridine ring.[2]

Nitration: Regioselective introduction of the nitro group at C4.[3]

Deoxygenation: Selective reduction of the N-oxide while preserving the nitro group.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15350007#bc-rfq
https://www.benchchem.com/product/b15350007/docs?utm_src=pdf-body#application-note-synthesis-of-4-nitropyridine-2-carbonyl-chloride-from-picolinic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235522/
https://www.benchchem.com/product/b079760
https://www.benchchem.com/product/b079760
http://article.sapub.org/10.5923.j.chemistry.20130305.03.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorination: Conversion of the carboxylic acid to the acid chloride.
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Caption: Step-wise synthetic pathway leveraging N-oxide activation for C4 regioselectivity.

Detailed Experimental Protocols
Step 1: N-Oxidation of Picolinic Acid
Objective: Convert picolinic acid to picolinic acid N-oxide to activate the ring for nitration.

Reagents: Picolinic acid (1.0 eq), 30% Hydrogen Peroxide (

, 5.0 eq), Glacial Acetic Acid (Solvent).

Mechanism: Peracid formation in situ generates the electrophilic oxygen species.

Protocol:

Charge a round-bottom flask with picolinic acid (12.3 g, 100 mmol) and glacial acetic acid

(60 mL).

Add 30%

(15 mL) dropwise at room temperature.

Heat the mixture to 80°C for 3 hours.

Add a second portion of 30%

(15 mL) and continue heating at 80°C for an additional 9-12 hours. Monitor by TLC
(MeOH:DCM 1:9) until starting material is consumed.
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Work-up: Concentrate the mixture under reduced pressure to approx. 20% volume. Dilute

with water (20 mL) and concentrate again to remove excess acetic acid.

Recrystallize the residue from ethanol/water to yield picolinic acid N-oxide as a white solid.

Expected Yield: 85-90%.[4]

Step 2: Regioselective Nitration (Critical Step)
Objective: Introduce the nitro group at the C4 position.[3] Safety Warning: This reaction

involves fuming nitric acid and high temperatures. Risk of thermal runaway. Perform behind a

blast shield.

Reagents: Picolinic acid N-oxide (1.0 eq), Fuming

(d=1.5), Conc.

.

Protocol:

In a reactor fitted with a reflux condenser and temperature probe, dissolve picolinic acid N-

oxide (10.0 g, 71.9 mmol) in conc.

(30 mL).

Add fuming

(15 mL) dropwise, maintaining temperature < 50°C.

Slowly ramp the temperature to 100°C (or up to 130°C if conversion is slow) and stir for 4–6

hours.

Note: The N-oxide directs para (position 4). The carboxyl group at position 2 also disfavors

ortho substitution sterically and electronically, reinforcing C4 selectivity [1].

Quench: Cool to room temperature and pour onto crushed ice (200 g).

Adjust pH to ~1-2 with solid
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. A yellow precipitate (4-nitropicolinic acid N-oxide) will form.

Filter, wash with ice water, and dry in vacuo.

Expected Yield: 60-70%.

Step 3: Selective Deoxygenation
Objective: Remove the N-oxide oxygen without reducing the nitro group. Rationale:

Hydrogenation (Pd/C) is risky here as it often reduces the nitro group to an amine. Phosphorus

trichloride (

) is the chemoselective reagent of choice [2].

Protocol:

Suspend 4-nitropicolinic acid N-oxide (5.0 g, 27 mmol) in anhydrous chloroform (50 mL).

Add

(12 mL, 5.0 eq) dropwise under nitrogen atmosphere.

Reflux the mixture for 4 hours. The solution should become clear.

Work-up: Cool to 0°C and quench carefully with ice water.

Adjust pH to 3-4 to precipitate the free acid. Extract with Ethyl Acetate if precipitation is

incomplete.

Isolate 4-nitropicolinic acid as a pale yellow solid.

Expected Yield: 75-80%.[4]

Step 4: Acid Chloride Formation
Objective: Generate the final electrophile, 4-nitropyridine-2-carbonyl chloride.

Protocol:

Suspend dried 4-nitropicolinic acid (3.0 g, 17.8 mmol) in anhydrous Thionyl Chloride (
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, 15 mL).

Add 2 drops of anhydrous DMF (Catalyst).

Reflux for 2 hours. Gas evolution (

,

) will cease upon completion.

Concentrate under reduced pressure to remove excess

.

Co-evaporate with anhydrous toluene (

) to remove traces of thionyl chloride.

Storage: The resulting yellow solid is moisture-sensitive. Store under Argon/Nitrogen at

-20°C or use immediately.

Quantitative Data Summary

Parameter
Step 1 (N-
Oxidation)

Step 2
(Nitration)

Step 3
(Deoxygenatio
n)

Step 4
(Chlorination)

Reagent / AcOH

Fuming

/

Temperature 80°C 100-130°C Reflux (~61°C) Reflux (~76°C)

Time 12-15 h 4-6 h 4 h 2 h

Typical Yield 85-90% 60-70% 75-80%
Quant.[5]

(Crude)

Key Hazard
Peroxide

formation

Explosive/Corros

ive
Toxic/Corrosive Corrosive/Gas
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Troubleshooting & Critical Parameters
Regioselectivity Control
If significant 2-nitro or di-nitro byproducts are observed in Step 2, ensure the starting material is

fully oxidized to the N-oxide before nitration. Unoxidized picolinic acid nitrates poorly and non-

selectively.

Safety in Scale-Up
For reactions >50g, the nitration step (Step 2) is best performed in a Continuous Flow Reactor

to manage the exotherm and minimize the inventory of high-energy nitro-intermediates [3].

Moisture Sensitivity
The final product, 4-nitropyridine-2-carbonyl chloride, hydrolyzes rapidly. In-situ generation

followed immediately by coupling with the amine/nucleophile is recommended for library

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ipso nitration in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15350007/docs?utm_src=pdf-body#application-note-synthesis-of-4-nitropyridine-2-carbonyl-chloride-from-picolinic-acid
https://www.researchgate.net/publication/275529002_A_Two-Step_Continuous_Flow_Synthesis_of_4-Nitropyridine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9128842.htm
https://patents.google.com/patent/US5614636A/en
http://orgsyn.org/Content/pdfs/procedures/v97p0096.pdf
https://www.sigmaaldrich.com/HK/zh/product/mm/800736
https://www.benchchem.com/product/b15350007?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235522/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. benchchem.com [benchchem.com]

3. Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration
[article.sapub.org]

4. US5614636A - Process for the preparation of 2,4-pyridine dicarboxylic acid - Google
Patents [patents.google.com]

5. orgsyn.org [orgsyn.org]

6. researchgate.net [researchgate.net]

7. 4-NITROPICOLINIC ACID | 13509-19-8 [chemicalbook.com]

8. 4-吡啶羧酸 for synthesis | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Application Note: Synthesis of 4-Nitropyridine-2-
Carbonyl Chloride from Picolinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350007/docs#application-note-synthesis-of-4-
nitropyridine-2-carbonyl-chloride-from-picolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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